Cas no 99822-85-2 (2-methoxy-4-phenyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-methoxy-4-phenyl-1,3-thiazole-5-carboxylic acid
• CAS No: 99822-85-2
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 1992866
• PubChem ID: 3063103
• Update Time: 2025-04-21

2-methoxy-4-phenyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-phenyl-1,3-thiazole-5-carboxylic acid
• 5-thiazolecarboxylic acid, 2-methoxy-4-phenyl-
• Kwas 2-metoksy-4-fenylo-5-tiazolokarboksylowy [Polish]
• 99822-85-2
• SCHEMBL5820220
• DTXSID00244265
• Kwas 2-metoksy-4-fenylo-5-tiazolokarboksylowy
• AKOS000320790
• 2-Methoxy-4-phenyl-5-thiazolecarboxylic acid

• Inchi： 1S/C11H9NO3S/c1-15-11-12-8(9(16-11)10(13)14)7-5-3-2-4-6-7/h2-6H,1H3,(H,13,14)
• InChI Key： QWPMVSBDUJXOJW-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(=O)O)C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 235.03
• Monoisotopic Mass: 235.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.352
• Boiling Point: 395.4°C at 760 mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.617